Cas no 104080-17-3 (4,4'-(3-Tosylpenta-1,4-diene-1,5-diyl)bis(N,N-dimethylaniline))

• Product name: 4,4'-(3-Tosylpenta-1,4-diene-1,5-diyl)bis(N,N-dimethylaniline)
• CAS No: 104080-17-3
• MF: C₂₈H₃₂N₂O₂S
• MW: 460.630886077881
• CID: 126015
• PubChem ID: 21613468

4,4'-(3-Tosylpenta-1,4-diene-1,5-diyl)bis(N,N-dimethylaniline) Chemical and Physical Properties

Names and Identifiers

• 4,4'-(3-Tosylpenta-1,4-diene-1,5-diyl)bis(N,N-dimethylaniline)
• 4-[(1E,4E)-5-[4-(dimethylamino)phenyl]-3-(4-methylphenyl)sulfonylpenta-1,4-dienyl]-N,N-dimethylaniline
• Benzenamine,4,4'-[3-[(4-methylphenyl)sulfonyl]-1,4-pentadiene-1,5-diyl]bis[N,N-dimethyl-
• BIS(P-DIMETHYLAMINOSTYRYL)-P-METHYLPHENYLSULFONYLMETHANE
• B1341
• Bisdimethylaminostyrylmethylphenylsulfonylmethane
• 1,5-BIS(P-DIMETHYLAMINOPHENYL)-3-(P-TOLUENESULFONYL)-1,4-PENTADIENE
• 1,5-Bis(4-dimethylaminophenyl)-3-(4-methylphenylsulfonyl)-1,4-pentadiene
• 4,4'-[3-[(4-Methylphenyl)sulfonyl]-1,4-pentadiene-1,5-diyl]bis[N,N-dimethylaniline]
• 104080-17-3
• SCHEMBL339575
• 4,4'-((1E,4E)-3-tosylpenta-1,4-diene-1,5-diyl)bis(N,N-dimethylaniline)

• Inchi： InChI=1S/C28H32N2O2S/c1-22-6-18-27(19-7-22)33(31,32)28(20-12-23-8-14-25(15-9-23)29(2)3)21-13-24-10-16-26(17-11-24)30(4)5/h6-21,28H,1-5H3/b20-12+,21-13+
• InChI Key： BJRCVRAOOWXXBB-ZIOPAAQOSA-N
• SMILES： S(C(/C=C/C1C=CC(N(C)C)=CC=1)/C=C/C1C=CC(N(C)C)=CC=1)(C1C=CC(C)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 460.21800
• Monoisotopic Mass: 460.21844944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 11
• Hydrogen Bond Acceptor Count: 20
• Heavy Atom Count: 92
• Rotatable Bond Count: 16
• Complexity: 2960
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 16
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -4
• XLogP3: nothing
• Tautomer Count: 1000
• Topological Polar Surface Area: 49Ų

Experimental Properties

• PSA: 49.00000
• LogP: 6.77690